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Compound of Interest

Compound Name: 2'-Hydroxyacetophenone

Cat. No.: B195540

Essential Safety and Handling Guide for 2'-
Hydroxyacetophenone

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides immediate and essential safety protocols,
operational procedures, and disposal plans for 2'-Hydroxyacetophenone, ensuring a secure
laboratory environment.

Personal Protective Equipment (PPE)

When handling 2'-Hydroxyacetophenone, a comprehensive approach to personal protection
is crucial to minimize exposure and ensure safety. The following PPE is recommended:

o Eye Protection: Wear safety glasses with side shields or chemical goggles to protect against
splashes.[1][2]

» Hand Protection: Chemical-resistant gloves, such as PVC, are required to prevent skin
contact.[1] For prolonged or frequently repeated contact, a glove with a higher protection
class (breakthrough time greater than 240 minutes) is recommended.[1] Always inspect
gloves before use and wash hands thoroughly after handling.

« Skin and Body Protection: A chemical-resistant apron or lab coat, along with long-sleeved
clothing, should be worn to protect the skin.[2][3] In cases of potential significant exposure,
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full-body protective clothing may be necessary.[1]

o Respiratory Protection: Under normal handling conditions with adequate ventilation,
respiratory protection may not be necessary.[3] However, if ventilation is insufficient, or if
there is a risk of inhaling vapors or aerosols, a NIOSH/MSHA or European Standard EN 149
approved respirator with a Type A filter is recommended.[1][2]

Operational Plan and Handling Procedures

Adherence to proper handling procedures is critical for minimizing risks associated with 2'-
Hydroxyacetophenone.

Storage:

Store in a cool, dry, and well-ventilated area.[2]

Keep containers tightly closed when not in use.[2][3]

Store away from incompatible materials such as oxidizing agents, strong acids, and strong
bases.[1]

Keep away from heat, sparks, and open flames.[4]

Handling:

Avoid all personal contact, including inhalation.[1]

Use only in a well-ventilated area or with local exhaust ventilation.[2][3]

Wash hands and any exposed skin thoroughly after handling.[5]

Do not eat, drink, or smoke in areas where the chemical is handled.

In Case of a Spill:

* Remove all ignition sources.[1]

o Evacuate the area and ensure adequate ventilation.
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Wear appropriate PPE as outlined above.

Absorb the spill with an inert material such as sand, earth, or vermiculite.[2]

Place the absorbed material into a suitable, labeled container for disposal.[2]

Clean the spill area thoroughly.

Disposal Plan

Proper disposal of 2'-Hydroxyacetophenone and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

o Waste Chemical: Dispose of surplus and non-recyclable solutions through a licensed
disposal company.[6] All waste must be handled in accordance with local, state, and federal
regulations.[1]

o Contaminated Packaging: Puncture containers to prevent reuse and dispose of them at an
authorized landfill.[1] Uncleaned empties should be disposed of in the same manner as the
chemical itself.

Quantitative Safety Data

The following table summarizes key quantitative safety data for 2'-Hydroxyacetophenone.
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Property Value Source
Acute Toxicity (Oral) LD50 (Rat): > 2,000 mg/kg BASF SDS
Acute Toxicity (Dermal) LD50 (Rabbit): > 2,000 mg/kg [4]

Acute Toxicity (Inhalation) No mortality within 7 hours [4]

(Rat)

Acute Toxicity (Intraperitoneal) LD50 (Mouse): 100 mg/kg [1]

Flash Point > 112 °C (> 233.60 °F) 2]
Autoignition Temperature 450 °C (842.00 °F) [2]

Vapor Pressure 0.225 mmHg @ 20 °C [1]
Specific Gravity 1.131 g/cm3 [1]

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 2'-
Hydroxyacetophenone from receipt to disposal.
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Workflow for Handling 2'-Hydroxyacetophenone
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Workflow for handling 2'-Hydroxyacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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